Cas no 152819-36-8 (Aspartic acid,N-acetyl-, bis[2-(dimethoxyphosphinyl)ethyl] ester (9CI))

• Product Name: Aspartic acid,N-acetyl-, bis[2-(dimethoxyphosphinyl)ethyl] ester (9CI)
• CAS No: 152819-36-8
• MF: C₁₄H₂₇NO₁₁P₂
• MW: 447.311806917191
• CID: 159023
• PubChem ID: 3073814
• Update Time: 2025-04-19

Aspartic acid,N-acetyl-, bis[2-(dimethoxyphosphinyl)ethyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-acetyl-, bis[2-(dimethoxyphosphinyl)ethyl] ester (9CI)
• bis(2-dimethoxyphosphorylethyl) (2S)-2-acetamidobutanedioate
• Bis(2-(dimethoxyphosphinyl)ethyl) N-acetyl-DL-aspartate
• DL-Aspartic acid, N-acetyl-, bis(2-(dimethoxyphosphinyl)ethyl) ester
• DTXSID90165132
• 152819-36-8

• Inchi： 1S/C14H27NO11P2/c1-11(16)15-12(14(18)26-7-9-28(20,23-4)24-5)10-13(17)25-6-8-27(19,21-2)22-3/h12H,6-10H2,1-5H3,(H,15,16)/t12-/m0/s1
• InChI Key： WPVYAYAJXDLJAT-LBPRGKRZSA-N
• SMILES： P(CCOC([C@H](CC(=O)OCCP(=O)(OC)OC)NC(C)=O)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 447.10601
• Monoisotopic Mass: 447.10593467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 152.76